Cas no 60330-34-9 (4-(trifluoromethyl)-1H-indazol-3-amine)

• Product Name: 4-(trifluoromethyl)-1H-indazol-3-amine
• CAS No: 60330-34-9
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• MDL: MFCD24623621
• CID: 5228744
• PubChem ID: 21409186
• Update Time: 2026-03-07

4-(trifluoromethyl)-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-1H-indazol-3-amine

• MDL： MFCD24623621
• Inchi： 1S/C8H6F3N3/c9-8(10,11)4-2-1-3-5-6(4)7(12)14-13-5/h1-3H,(H3,12,13,14)
• InChI Key： HVSPPLIBICHWSB-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(F)(F)F)=CC=C2)C(N)=N1

Computed Properties

• Exact Mass: 201.051
• Monoisotopic Mass: 201.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-(trifluoromethyl)-1H-indazol-3-amine

Introduction to 4-(trifluoromethyl)-1H-indazol-3-amine (CAS No: 60330-34-9)

4-(trifluoromethyl)-1H-indazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 60330-34-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a trifluoromethyl group at the 4-position of the indazole core, which imparts unique electronic and steric properties, making it a valuable scaffold for the development of biologically active molecules. The structural motif of 4-(trifluoromethyl)-1H-indazol-3-amine has garnered considerable attention due to its potential in modulating various biological pathways, particularly in the context of oncology and anti-inflammatory therapies.

The indazole scaffold is a privileged structure in drug discovery, known for its presence in multiple pharmacologically relevant molecules. The introduction of a trifluoromethyl group at the 4-position enhances the lipophilicity and metabolic stability of the compound, which are critical factors for drug-like properties. This modification also influences the electronic distribution within the molecule, potentially affecting its binding affinity to biological targets. The amine functionality at the 3-position further expands the chemical space for derivatization, allowing for the exploration of diverse pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how substituents like the trifluoromethyl group influence the interactions of 4-(trifluoromethyl)-1H-indazol-3-amine with biological receptors. Studies indicate that this compound can serve as a lead structure for inhibiting enzymes involved in cancer progression. The trifluoromethyl group, in particular, has been shown to improve binding interactions by increasing hydrophobicity and reducing desolvation penalties upon binding to protein targets.

In oncology research, 4-(trifluoromethyl)-1H-indazol-3-amine has been investigated for its potential role in disrupting signaling pathways that are aberrantly activated in tumor cells. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in cell proliferation and survival. The structural versatility of 4-(trifluoromethyl)-1H-indazol-3-amine allows medicinal chemists to modify other regions of the molecule to optimize potency, selectivity, and pharmacokinetic properties.

Beyond oncology, this compound has shown promise in anti-inflammatory applications. The indazole core is known to interact with receptors and enzymes that regulate inflammatory responses. The presence of the trifluoromethyl group may enhance its ability to modulate these pathways by improving binding affinity and duration of action. Research is ongoing to explore its efficacy in models of chronic inflammation, where targeted inhibition could lead to novel therapeutic interventions.

The synthesis of 4-(trifluoromethyl)-1H-indazol-3-amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic systems. Key steps typically include condensation reactions to form the indazole ring, followed by functionalization at the 4-position with a trifluoromethyl group. The introduction of the amine functionality at the 3-position often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial applications.

One of the challenges in working with compounds like 4-(trifluoromethyl)-1H-indazol-3-amine is their potential sensitivity to environmental conditions such as moisture and oxygen. Therefore, storage under inert atmospheres is often necessary to maintain stability. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity throughout synthesis and characterization.

The pharmacological evaluation of 4-(trifluoromethyl)-1H-indazol-3-amine involves rigorous testing across multiple models to assess its efficacy and safety profile. In vitro assays are conducted to evaluate interactions with target enzymes and receptors, while animal models provide insights into systemic effects and potential side reactions. These studies are crucial for identifying promising candidates that can advance into clinical trials.

As research continues to uncover new biological functions and therapeutic applications for indazole derivatives, compounds like 4-(trifluoromethyl)-1H-indazol-3-amine are likely to play an increasingly important role in drug development. The combination of computational modeling, synthetic chemistry expertise, and preclinical testing provides a robust framework for exploring their potential benefits. Future studies may focus on optimizing derivatives for improved bioavailability, reduced toxicity, or enhanced specificity against disease-causing targets.

In conclusion,4-(trifluoromethyl)-1H-indazol-3-amine (CAS No: 60330-34-9) represents a compelling example of how structural modifications can yield compounds with significant pharmacological potential. Its unique combination of a trifluoromethyl group and an indazole core positions it as a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As our understanding of biological systems grows more sophisticated, compounds like this will continue to be integral to advancing treatments for various diseases.